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Compound of Interest

Compound Name: 4,8,12-Trioxatridecan-1-ol

Cat. No.: B082328 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 4,8,12-Trioxatridecan-1-ol, intended for researchers, scientists, and drug development

professionals. This information is compiled from safety data sheets to ensure safe handling and

environmental protection.

Hazard Identification and Safety Summary
4,8,12-Trioxatridecan-1-ol is classified with specific physical and health hazards that must be

understood before handling or disposal.

Hazard Classification:

Hazard Class Category Hazard Statement

Flammable liquids Category 4 H227: Combustible liquid.

Aspiration hazard Category 1
H304: May be fatal if

swallowed and enters airways.

Long-term (chronic) aquatic

hazard
Category 4

H413: May cause long lasting

harmful effects to aquatic life.

Immediate actions in case of exposure are critical. In case of skin contact, immediately remove

all contaminated clothing and rinse the skin with water. If inhaled, move the person to fresh air.

For eye contact, rinse thoroughly with plenty of water and remove contact lenses if present. If
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swallowed, do not induce vomiting and call a physician immediately, as there is a risk of

aspiration.

Personal Protective Equipment (PPE)
When handling 4,8,12-Trioxatridecan-1-ol, especially during disposal procedures, the use of

appropriate personal protective equipment is mandatory.

Hand Protection: Handle with gloves that have been inspected prior to use. Use a proper

glove removal technique to avoid skin contact. Dispose of contaminated gloves after use in

accordance with applicable laws and good laboratory practices.

Eye/Face Protection: Wear safety glasses with side-shields or other approved eye

protection.

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.

Preventive skin protection is recommended.

Step-by-Step Disposal Protocol
Waste material must be disposed of in accordance with national and local regulations. Do not

mix with other waste and leave chemicals in their original containers.[1]

Waste Identification: Clearly label the container with the chemical name: "Waste 4,8,12-
Trioxatridecan-1-ol".

Container Management: Ensure the waste container is tightly closed and stored in a

designated, secure area accessible only to authorized personnel.

Segregation: Do not mix 4,8,12-Trioxatridecan-1-ol waste with other waste streams,

especially incompatible chemicals.

Consultation: Contact your institution's Environmental Health and Safety (EHS) office or a

licensed professional waste disposal service to arrange for pickup and proper disposal.

Documentation: Maintain records of the amount of waste generated and the date of disposal,

following institutional and regulatory requirements.
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Spill Management Protocol
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Evacuate and Ventilate: Evacuate the immediate danger area and ensure adequate

ventilation. Avoid breathing vapors or aerosols.

Control Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Take

precautionary measures against static discharge.

Containment: Prevent the spill from entering drains by using covers or other barriers.

Absorption: Use a liquid-absorbent material (e.g., Chemizorb®) to carefully take up the

spilled substance.

Collection and Disposal: Collect the absorbed material and any contaminated soil or items

into a suitable, labeled container for disposal. Dispose of the waste properly as outlined in

the disposal protocol.

Decontamination: Clean the affected area thoroughly.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 4,8,12-
Trioxatridecan-1-ol.

Caption: Workflow for the disposal of 4,8,12-Trioxatridecan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal Procedures for 4,8,12-Trioxatridecan-
1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082328#4-8-12-trioxatridecan-1-ol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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